Cas no 91553-71-8 (3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride)

3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride is a synthetic organic compound characterized by its phenoxypropylamine structure with a methylamine hydrochloride moiety. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its key advantages include high purity, stability under standard storage conditions, and well-defined physicochemical properties, making it suitable for precise experimental applications. The presence of dimethylphenoxy and propylmethylamine groups may contribute to its reactivity in targeted synthetic pathways. It is typically utilized in controlled laboratory settings for specialized research, particularly in medicinal chemistry and drug development. Proper handling and storage are recommended to maintain its integrity.
3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride structure
91553-71-8 structure
Product Name:3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride
CAS No:91553-71-8
MF:C12H19NO
MW:193.285363435745
CID:1086857
PubChem ID:17873195
Update Time:2025-06-07

3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-Dimethylphenoxy)-N-methylpropan-1-amine
    • SCHEMBL7700722
    • DTXSID10591419
    • 91553-71-8
    • 3-(2,6-DIMETHYLPHENOXY)-N-METHYL-1-PROPANAMINE
    • 3-(2,6-Dimethylphenoxy)-N-methyl-1-propanamine x1hcl
    • [3-(2,6-DIMETHYLPHENOXY)PROPYL](METHYL)AMINE
    • 3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride
    • MDL： MFCD08691954
    • Inchi： 1S/C12H19NO/c1-10-6-4-7-11(2)12(10)14-9-5-8-13-3/h4,6-7,13H,5,8-9H2,1-3H3
    • InChI Key： RDQDLPIZJMQZCI-UHFFFAOYSA-N
    • SMILES： O(C1C(C)=CC=CC=1C)CCCNC

Computed Properties

  • Exact Mass: 193.14700
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 291.4±28.0 °C at 760 mmHg
  • PSA: 21.26000
  • LogP: 2.68260
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride Security Information

3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(2,6-Dimethylphenoxy)propylmethylamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D591863-50mg
[3-(2,6-Dimethylphenoxy)propyl]methylamine Hydrochloride
 91553-71-8
50mg
 $ 50.00 2022-06-05
TRC
D591863-100mg
[3-(2,6-Dimethylphenoxy)propyl]methylamine Hydrochloride
 91553-71-8
100mg
 $ 65.00 2022-06-05
TRC
D591863-500mg
[3-(2,6-Dimethylphenoxy)propyl]methylamine Hydrochloride
 91553-71-8
500mg
 $ 80.00 2022-06-05

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